β-Hydroxyisovaleric Acid-d8
β-Hydroxyisovaleric Acid-d8
eta-Hydroxyisovaleric acid is under investigation in clinical trial NCT03018496 (Investigating the Effects of Beta-Hydroxy-Beta-Methylbutyrate on Glucose Handling in Older and Younger Men.).
3-Hydroxy-isovaleric acid, also known as HMB-D6 or 3-hydroxy-3-methylbutyrate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy-isovaleric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxy-isovaleric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy-isovaleric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy-isovaleric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy-isovaleric acid can be biosynthesized from isovaleric acid and butyric acid. 3-Hydroxy-isovaleric acid can also be converted into 3-hydroxyisovalerylcarnitine and 3-hydroxyisovaleryl-CoA. 3-Hydroxy-isovaleric acid is a potentially toxic compound. 3-Hydroxy-isovaleric acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type VI and lung cancer; 3-hydroxy-isovaleric acid has also been linked to several inborn metabolic disorders including biotinidase deficiency, 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, and 3-methylglutaconic aciduria type I.
3-hydroxyisovaleric acid is a 3-hydroxy monocarboxylic acid that is isovaleric acid substituted at position 3 by a hydroxy group. Used as indicator of biotin deficiency. It has a role as a human metabolite. It derives from a butyric acid and an isovaleric acid. It is a conjugate acid of a 3-hydroxyisovalerate.
3-Hydroxy-isovaleric acid, also known as HMB-D6 or 3-hydroxy-3-methylbutyrate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy-isovaleric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxy-isovaleric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy-isovaleric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy-isovaleric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy-isovaleric acid can be biosynthesized from isovaleric acid and butyric acid. 3-Hydroxy-isovaleric acid can also be converted into 3-hydroxyisovalerylcarnitine and 3-hydroxyisovaleryl-CoA. 3-Hydroxy-isovaleric acid is a potentially toxic compound. 3-Hydroxy-isovaleric acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type VI and lung cancer; 3-hydroxy-isovaleric acid has also been linked to several inborn metabolic disorders including biotinidase deficiency, 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, and 3-methylglutaconic aciduria type I.
3-hydroxyisovaleric acid is a 3-hydroxy monocarboxylic acid that is isovaleric acid substituted at position 3 by a hydroxy group. Used as indicator of biotin deficiency. It has a role as a human metabolite. It derives from a butyric acid and an isovaleric acid. It is a conjugate acid of a 3-hydroxyisovalerate.
Brand Name:
Vulcanchem
CAS No.:
123743-99-7
VCID:
VC0050549
InChI:
InChI=1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
SMILES:
CC(C)(CC(=O)O)O
Molecular Formula:
C5H10O3
Molecular Weight:
118.13 g/mol
β-Hydroxyisovaleric Acid-d8
CAS No.: 123743-99-7
Reference Standards
VCID: VC0050549
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol
| CAS No. | 123743-99-7 |
|---|---|
| Product Name | β-Hydroxyisovaleric Acid-d8 |
| Molecular Formula | C5H10O3 |
| Molecular Weight | 118.13 g/mol |
| IUPAC Name | 3-hydroxy-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7) |
| Standard InChIKey | AXFYFNCPONWUHW-UHFFFAOYSA-N |
| SMILES | CC(C)(CC(=O)O)O |
| Canonical SMILES | CC(C)(CC(=O)O)O |
| Melting Point | 65-67°C |
| Physical Description | Solid |
| Description | eta-Hydroxyisovaleric acid is under investigation in clinical trial NCT03018496 (Investigating the Effects of Beta-Hydroxy-Beta-Methylbutyrate on Glucose Handling in Older and Younger Men.). 3-Hydroxy-isovaleric acid, also known as HMB-D6 or 3-hydroxy-3-methylbutyrate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy-isovaleric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxy-isovaleric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy-isovaleric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy-isovaleric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy-isovaleric acid can be biosynthesized from isovaleric acid and butyric acid. 3-Hydroxy-isovaleric acid can also be converted into 3-hydroxyisovalerylcarnitine and 3-hydroxyisovaleryl-CoA. 3-Hydroxy-isovaleric acid is a potentially toxic compound. 3-Hydroxy-isovaleric acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type VI and lung cancer; 3-hydroxy-isovaleric acid has also been linked to several inborn metabolic disorders including biotinidase deficiency, 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, and 3-methylglutaconic aciduria type I. 3-hydroxyisovaleric acid is a 3-hydroxy monocarboxylic acid that is isovaleric acid substituted at position 3 by a hydroxy group. Used as indicator of biotin deficiency. It has a role as a human metabolite. It derives from a butyric acid and an isovaleric acid. It is a conjugate acid of a 3-hydroxyisovalerate. |
| Synonyms | 3-hydroxyisovaleric acid beta hydroxy beta methylbutyrate beta-hydroxy beta-methylbutyrate beta-hydroxy-beta-methylbutyrate beta-hydroxyisovaleric acid HMB-d6 |
| PubChem Compound | 69362 |
| Last Modified | Nov 11 2021 |
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